Cas no 1897744-26-1 (5-(3-Hydroxypropyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(3-Hydroxypropyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 1897744-26-1
• MF: C₇H₉NO₄
• MW: 171.150662183762
• MDL: MFCD32859898
• CID: 5668179
• PubChem ID: 115093833
• Update Time: 2025-10-30

5-(3-Hydroxypropyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1897744-26-1
• 5-(3-Hydroxypropyl)-1,2-oxazole-3-carboxylic acid
• EN300-27151614
• 5-(3-Hydroxypropyl)isoxazole-3-carboxylic acid
• 3-Isoxazolecarboxylic acid, 5-(3-hydroxypropyl)-

• MDL： MFCD32859898
• Inchi： 1S/C7H9NO4/c9-3-1-2-5-4-6(7(10)11)8-12-5/h4,9H,1-3H2,(H,10,11)
• InChI Key： UPMTZPUPIRHHEW-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)CCCO

Computed Properties

• Exact Mass: 171.05315777g/mol
• Monoisotopic Mass: 171.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.371±0.06 g/cm3(Predicted)
• Boiling Point: 424.2±35.0 °C(Predicted)
• pka: 3.45±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 5-(3-Hydroxypropyl)-1,2-oxazole-3-carboxylic acid

Comprehensive Overview of 5-(3-Hydroxypropyl)-1,2-oxazole-3-carboxylic acid (CAS No. 1897744-26-1)

5-(3-Hydroxypropyl)-1,2-oxazole-3-carboxylic acid (CAS No. 1897744-26-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique oxazole ring and hydroxypropyl side chain, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural similarity to naturally occurring heterocycles that exhibit antimicrobial, anti-inflammatory, and anticancer properties.

The growing demand for novel heterocyclic compounds in medicinal chemistry has propelled the study of 5-(3-Hydroxypropyl)-1,2-oxazole-3-carboxylic acid. Its carboxylic acid functionality allows for further derivatization, making it a valuable building block for designing targeted therapies. Recent studies highlight its role in optimizing drug solubility and bioavailability, addressing a critical challenge in modern pharmacology. Additionally, its compatibility with green chemistry principles aligns with the industry's shift toward sustainable synthesis methods.

In the context of AI-driven drug discovery, this compound has emerged as a candidate for virtual screening and molecular docking simulations. Computational models frequently incorporate 5-(3-Hydroxypropyl)-1,2-oxazole-3-carboxylic acid due to its balanced lipophilicity and hydrogen-bonding capacity. These properties are essential for predicting interactions with biological targets, such as enzymes and receptors, which are pivotal in treating metabolic disorders and infectious diseases.

Another area of interest is the compound's potential in cosmeceutical applications. The hydroxypropyl moiety enhances skin permeability, making it a promising ingredient for topical formulations aimed at anti-aging or antioxidant effects. With consumers increasingly prioritizing science-backed skincare, researchers are exploring its synergy with peptides and retinoids to enhance efficacy.

From a synthetic perspective, CAS No. 1897744-26-1 is often discussed in forums dedicated to organic synthesis optimization. Chemists are investigating catalytic methods to improve its yield and purity, reducing reliance on hazardous reagents. This aligns with broader trends in green chemistry, where efficiency and environmental impact are paramount.

In summary, 5-(3-Hydroxypropyl)-1,2-oxazole-3-carboxylic acid represents a multifaceted tool for advancing both therapeutic and cosmetic innovations. Its adaptability and relevance to cutting-edge research ensure its continued prominence in scientific literature and industrial applications.